Cas no 90532-97-1 (N-(1-methylethyl)-N'-propylethane-1,2-diamine)

N-(1-methylethyl)-N'-propylethane-1,2-diamine structure
90532-97-1 structure
Product Name:N-(1-methylethyl)-N'-propylethane-1,2-diamine
CAS No:90532-97-1
MF:C8H20N2
MW:144.257802009583
CID:1951126
PubChem ID:469913
Update Time:2025-04-21

N-(1-methylethyl)-N'-propylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N-(1-methylethyl)-N'-propylethane-1,2-diamine
    • 90532-97-1
    • DTXSID10238195
    • 90532-96-0
    • N-Isopropyl-N'-n-propylethylenediamine
    • SCHEMBL14952396
    • N'-isopropyl-N-propyl-ethane-1,2-diamine
    • N-Propyl-N'-isopropylethylenediamine
    • Inchi: 1S/C8H20N2/c1-4-5-9-6-7-10-8(2)3/h8-10H,4-7H2,1-3H3
    • InChI Key: SFMFETJWUJVYSS-UHFFFAOYSA-N
    • SMILES: N(CCNCCC)C(C)C

Computed Properties

  • Exact Mass: 144.162649
  • Monoisotopic Mass: 144.162649
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 62.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1
  • XLogP3: 1.1

Experimental Properties

  • Density: 0.807
  • Boiling Point: 186.6°C at 760 mmHg
  • Flash Point: 58.3°C
  • Refractive Index: 1.431

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